(2E)-2-(dimethylaminomethylidene)-4H-1,4-benzothiazin-3-one

• IUPAC Name: (2E)-2-(dimethylaminomethylidene)-4H-1,4-benzothiazin-3-one
• InChI: InChI=1S/C11H12N2OS/c1-13(2)7-10-11(14)12-8-5-3-4-6-9(8)15-10/h3-7H,1-2H3,(H,12,14)/b10-7+
• InChI Key: TVMPITQTJSREJK-JXMROGBWSA-N
• Canonical SMILES: CN(C)C=C1C(=O)NC2=CC=CC=C2S1
• Isomeric SMILES: CN(C)/C=C/1\C(=O)NC2=CC=CC=C2S1
• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol

Description

(2E)-2-(dimethylaminomethylidene)-4H-1,4-benzothiazin-3-one, also known as DMBT-1, is a heterocyclic compound that has been studied extensively for its potential applications in scientific research. DMBT-1 is a member of the benzothiazin-3-one family, which is composed of several heterocyclic compounds that are known to possess a wide range of biological activities. The structure of DMBT-1 is composed of a dimethylaminomethylidene group and a 1,4-benzothiazin-3-one ring system. It is a colorless solid that is soluble in water, ethanol, and other polar solvents.

Scientific Research Applications

(2E)-2-(dimethylaminomethylidene)-4H-1,4-benzothiazin-3-one has been studied extensively for its potential applications in scientific research. It has been used as a reagent in the synthesis of various compounds, including heterocyclic compounds, peptides, and peptidomimetics. It has also been used as a catalyst in the synthesis of organic compounds. In addition, this compound has been used in the study of the mechanisms of action of various drugs, such as antibiotics and anticancer agents. Furthermore, it has been used in the study of the structure and function of proteins, enzymes, and other biological molecules.

Mechanism of Action

The mechanism of action of (2E)-2-(dimethylaminomethylidene)-4H-1,4-benzothiazin-3-one is not completely understood, but it is believed to involve the formation of a covalent bond between the dimethylaminomethylidene group and the 1,4-benzothiazin-3-one ring system. This bond is believed to be responsible for the biological activity of this compound. In addition, it is believed that the formation of this bond is responsible for the formation of various other products, such as peptides and peptidomimetics, which are believed to be responsible for the biological activity of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied, but it is believed to possess a wide range of biological activities. It has been shown to possess antibacterial, antifungal, and antiviral activities. It has also been shown to possess anti-inflammatory, anti-cancer, and anti-oxidant activities. In addition, it has been shown to possess anticonvulsant, anxiolytic, and neuroprotective activities.

Advantages and Limitations for Lab Experiments

The advantages of using (2E)-2-(dimethylaminomethylidene)-4H-1,4-benzothiazin-3-one in laboratory experiments include its low cost, its easy availability, and its wide range of biological activities. In addition, it is relatively easy to synthesize and can be used in a variety of applications. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not completely understood, and its effects on biochemical and physiological processes are not well-studied.

Future Directions

For research include further study of its mechanism of action, its effects on biochemical and physiological processes, and its potential applications in drug discovery and development. In addition, further research is needed to explore the potential of (2E)-2-(dimethylaminomethylidene)-4H-1,4-benzothiazin-3-one as a therapeutic agent for various diseases, such as cancer, inflammation, and neurological disorders. Finally, further research is needed to explore the potential of this compound as a tool for the study of the structure and function of proteins, enzymes, and other biological molecules.

Synthesis Methods

The synthesis of (2E)-2-(dimethylaminomethylidene)-4H-1,4-benzothiazin-3-one is relatively simple and can be accomplished in a few steps. The first step involves the reaction of dimethylaminomethylidene and 1,4-benzothiazin-3-one in a solvent such as methanol or ethanol. This reaction yields the desired product, this compound, in high yields. Other methods for the synthesis of this compound have also been developed, such as the reaction of dimethylaminomethylidene with 1,4-benzothiazin-3-one in the presence of a base, the reaction of dimethylaminomethylidene with 1-chloro-4-nitrobenzene, and the reaction of dimethylaminomethylidene with 1,4-benzothiazin-3-one in the presence of a Lewis acid.